Cas no 90945-06-5 (3-(4-Chlorophenoxy)-N-methyl-1-propanamine)

• Product Name: 3-(4-Chlorophenoxy)-N-methyl-1-propanamine
• CAS No: 90945-06-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD08146575
• CID: 995223
• PubChem ID: 329775552
• Update Time: 2025-05-20

3-(4-Chlorophenoxy)-N-methyl-1-propanamine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenoxy)-N-methylpropan-1-amine
• [3-(4-Chloro-phenoxy)-propyl]-methyl-amine
• 3-(4-Chlorophenoxy)-N-methyl-1-propanamine
• 3-(4-chlorophenoxy)-N-methyl-1-propanamine(SALTDATA: FREE)
• 3-(4-Chlorophenoxy)propylmethylamine
• N-[3-(4-chlorophenoxy)propyl]-N-methyl-amine
• 90945-06-5
• AKOS000302600
• DTXSID40424701
• MFCD08146575
• AM87407
• 3-(4-chlorophenoxy)-propylmethylamine
• BS-38514
• EN300-50588
• [3-(4-chlorophenoxy)propyl](methyl)amine
• N10284
• HZMWCNCPSPAYGP-UHFFFAOYSA-N
• SCHEMBL6849549
• 3-(4-Chlorophenoxy)-N-methyl-1-propanamine, AldrichCPR

• MDL： MFCD08146575
• Inchi： 1S/C10H14ClNO/c1-12-7-2-8-13-10-5-3-9(11)4-6-10/h3-6,12H,2,7-8H2,1H3
• InChI Key： HZMWCNCPSPAYGP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCNC

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 296.4°C at 760 mmHg
• Flash Point: 133°C
• Refractive Index: 1.514
• PSA: 21.26000
• LogP: 2.71920

3-(4-Chlorophenoxy)-N-methyl-1-propanamine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(4-Chlorophenoxy)-N-methyl-1-propanamine

3-(4-Chlorophenoxy)-N-methyl-1-propanamine (CAS No. 90945-06-5): A Comprehensive Overview

3-(4-Chlorophenoxy)-N-methyl-1-propanamine, identified by the CAS registry number 90945-06-5, is a chemical compound that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which combines a phenoxy group with an N-methylpropanamine moiety, making it a versatile molecule with potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-(4-Chlorophenoxy)-N-methyl-1-propanamine is defined by the presence of a chlorine atom attached to the para position of a phenyl ring, which is further connected to an oxygen atom forming a phenoxy group. This phenoxy group is linked to a propanamine chain, where the nitrogen atom is methylated, contributing to the compound's unique chemical properties. The combination of these functional groups imparts 90945-06-5 with distinctive reactivity and stability, making it a valuable compound for various chemical transformations.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 3-(4-Chlorophenoxy)-N-methyl-1-propanamine. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the production process. These methods not only enhance the yield but also ensure the purity of the final product, which is crucial for its application in sensitive fields such as drug discovery.

In the pharmaceutical industry, 3-(4-Chlorophenoxy)-N-methyl-1-propanamine has shown promise as a lead compound in drug design. Its structural features make it an ideal candidate for modifying bioactive molecules, potentially leading to novel therapeutic agents with improved pharmacokinetic properties. For instance, studies have demonstrated that this compound can serve as a scaffold for developing inhibitors targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

Beyond pharmaceuticals, 3-(4-Chlorophenoxy)-N-methyl-1-propanamine has found applications in agrochemicals, particularly in the development of pesticides and herbicides. Its ability to interact with biological systems at molecular levels makes it a valuable component in formulations designed to control pests and weeds without adverse environmental impacts.

The environmental impact of 3-(4-Chlorophenoxy)-N-methyl-1-propanamine has also been a subject of recent research. Studies have focused on its biodegradation pathways and toxicity profiles to ensure its safe use in industrial and agricultural settings. Understanding its fate in different ecosystems is essential for minimizing its ecological footprint while maximizing its benefits.

In conclusion, 3-(4-Chlorophenoxy)-N-methyl-1-propanamine (CAS No. 90945-06-5) stands as a testament to the versatility of organic compounds in modern science and industry. Its unique structure, coupled with advancements in synthetic methods and application research, positions it as a key player in diverse fields seeking innovative solutions.